Cas no 1603315-45-2 (2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}ethane-1-sulfonyl chloride)

• Product Name: 2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}ethane-1-sulfonyl chloride
• CAS No: 1603315-45-2
• MF: C₈H₁₃ClN₂O₃S
• MW: 252.718419790268
• CID: 5901739
• PubChem ID: 116804331
• Update Time: 2025-05-20

2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}ethane-1-sulfonyl chloride
• 2-{[1-(propan-2-yl)-1H-pyrazol-4-yl]oxy}ethane-1-sulfonyl chloride
• EN300-1144520
• 1603315-45-2

• Inchi： 1S/C8H13ClN2O3S/c1-7(2)11-6-8(5-10-11)14-3-4-15(9,12)13/h5-7H,3-4H2,1-2H3
• InChI Key： GCXVCYZMYKNLMI-UHFFFAOYSA-N
• SMILES： ClS(CCOC1C=NN(C=1)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 252.0335411g/mol
• Monoisotopic Mass: 252.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.6Ų

Additional information on 2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}ethane-1-sulfonyl chloride

2-{1-(Propan-2-yl)-1H-pyrazol-4-yloxy}ethane-1-sulfonyl chloride (CAS No. 1603315-45-2)

The compound 2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}ethane-1-sulfonyl chloride, identified by the CAS registry number 1603315-45-2, is a highly specialized chemical entity with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring, a sulfonyl chloride group, and an ethoxy linkage. The presence of these functional groups makes it a versatile building block for the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and material synthesis. The pyrazole ring in this compound is substituted with a propan-2-yl group, which introduces steric bulk and enhances the stability of the molecule. This substitution pattern also influences the electronic properties of the pyrazole ring, making it more reactive towards nucleophilic attacks. The sulfonyl chloride group, on the other hand, is a well-known electrophilic moiety that can participate in various nucleophilic substitutions, making this compound an excellent candidate for sulfonamide formation.

In terms of synthesis, 2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}ethane-1-sulfonyl chloride can be prepared through a multi-step process involving the reaction of a suitable pyrazole derivative with an appropriate sulfonyl chloride precursor. The reaction conditions are critical to ensure high yields and purity of the final product. Recent advancements in catalytic methods and green chemistry have provided more efficient pathways for the synthesis of such compounds, reducing environmental impact and improving scalability.

The physical properties of this compound, such as its melting point, boiling point, and solubility, are essential for its application in various chemical processes. According to recent research, this compound exhibits good solubility in organic solvents like dichloromethane and THF, making it suitable for solution-phase reactions. Its stability under thermal and oxidative conditions has also been studied extensively, providing insights into its potential use in high-performance materials.

One of the most promising applications of 2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}ethane-1-sulfonyl chloride is in the field of polymer chemistry. The sulfonyl chloride group can be used to functionalize polymer surfaces, enhancing their adhesion properties and resistance to environmental factors. Additionally, this compound has shown potential as a precursor for the synthesis of advanced pharmaceuticals, where its unique structure can serve as a scaffold for bioactive molecules with tailored pharmacokinetic profiles.

In conclusion, 2-{1-(propan-2-yl)-1H-pyrazol-4-yloxy}ethane-1-sulfonyl chloride (CAS No. 1603315-45-) represents a valuable addition to the arsenal of chemical building blocks available to researchers and industry professionals. Its versatile structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in driving innovation across multiple disciplines.